Cas no 327093-67-4 ((2E)-3-4-methyl-3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenylprop-2-enoic acid)

• Product Name: (2E)-3-4-methyl-3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenylprop-2-enoic acid
• CAS No: 327093-67-4
• MF: C₁₉H₁₉NO₄S
• MW: 357.42346405983
• CID: 6284213
• PubChem ID: 5351087
• Update Time: 2025-05-30

(2E)-3-4-methyl-3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-4-methyl-3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenylprop-2-enoic acid
• SR-01000446912-1
• (E)-3-(3-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-4-methylphenyl)acrylic acid
• 327093-67-4
• MLS000676542
• CHEMBL1527235
• SMR000298631
• F1012-0075
• SR-01000446912
• HMS2652G22
• AKOS000811389
• (2E)-3-[4-methyl-3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenyl]prop-2-enoic acid
• HMS1424L01
• (E)-3-[3-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-4-methylphenyl]prop-2-enoic acid
• 3-[3-(3,4-dihydro-2(1H)-isoquinolinylsulfonyl)-4-methylphenyl]acrylic acid
• IDI1_010222

• Inchi： 1S/C19H19NO4S/c1-14-6-7-15(8-9-19(21)22)12-18(14)25(23,24)20-11-10-16-4-2-3-5-17(16)13-20/h2-9,12H,10-11,13H2,1H3,(H,21,22)/b9-8+
• InChI Key： GKWFXEJJCJIWKZ-CMDGGOBGSA-N
• SMILES： S(C1C=C(/C=C/C(=O)O)C=CC=1C)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 357.10347926g/mol
• Monoisotopic Mass: 357.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 83.1Ų

Additional information on (2E)-3-4-methyl-3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenylprop-2-enoic acid

Recent Advances in the Study of (2E)-3-4-methyl-3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenylprop-2-enoic acid (CAS: 327093-67-4)

The compound (2E)-3-4-methyl-3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenylprop-2-enoic acid, with the CAS number 327093-67-4, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in disease models.

One of the key areas of research has been the investigation of this compound's role as a potent inhibitor of specific sulfotransferases, enzymes involved in the sulfonation of various biomolecules. Sulfonation plays a critical role in the regulation of hormone activity, drug metabolism, and detoxification processes. The ability of (2E)-3-4-methyl-3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenylprop-2-enoic acid to selectively inhibit these enzymes has opened new avenues for the development of targeted therapies for diseases such as cancer, inflammation, and metabolic disorders.

Recent in vitro and in vivo studies have demonstrated the compound's high binding affinity and specificity for its target enzymes. Structural analysis using X-ray crystallography and molecular docking simulations has provided insights into the molecular interactions that underpin its inhibitory activity. These findings have been instrumental in guiding the design of derivatives with improved pharmacokinetic and pharmacodynamic profiles.

In addition to its enzyme inhibitory properties, (2E)-3-4-methyl-3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenylprop-2-enoic acid has also been explored for its anti-inflammatory and anti-proliferative effects. Preclinical studies have shown that the compound can effectively reduce the production of pro-inflammatory cytokines and inhibit the growth of certain cancer cell lines. These effects are believed to be mediated through the modulation of key signaling pathways, including NF-κB and MAPK.

The synthesis and scale-up of (2E)-3-4-methyl-3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenylprop-2-enoic acid have also been areas of active research. Recent advancements in synthetic methodologies have enabled the production of the compound with high yield and purity, facilitating its further evaluation in clinical settings. Efforts are underway to optimize the formulation and delivery of the compound to enhance its bioavailability and therapeutic efficacy.

Despite these promising developments, challenges remain in the translation of this compound into clinical applications. Issues such as potential off-target effects, metabolic stability, and toxicity profiles need to be thoroughly addressed. Ongoing research is focused on conducting comprehensive safety and efficacy studies to ensure the compound's suitability for human use.

In conclusion, (2E)-3-4-methyl-3-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)phenylprop-2-enoic acid represents a promising candidate for the development of novel therapeutics. Its unique mechanism of action and broad therapeutic potential make it a valuable subject of ongoing research. Future studies will likely focus on further elucidating its biological effects, optimizing its chemical properties, and advancing its clinical development.